Cas no 140842-91-7 (BOC-CYS(MBZL)-OSU)

BOC-Cys(MBzl)-OSU is a protected cysteine derivative widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group serves as an amine-protecting group, while the 4-methylbenzyl (MBzl) moiety shields the thiol functionality of cysteine. The N-hydroxysuccinimide (OSU) ester enables efficient coupling with amino groups under mild conditions, facilitating solid-phase or solution-phase peptide assembly. This reagent is particularly valuable for introducing cysteine residues with orthogonal protection, allowing selective deprotection for disulfide bond formation. Its stability and reactivity make it suitable for constructing complex peptides or proteins requiring controlled cysteine incorporation. The product is commonly employed in pharmaceutical research and bioconjugation applications.
BOC-CYS(MBZL)-OSU structure
BOC-CYS(MBZL)-OSU structure
Product Name:BOC-CYS(MBZL)-OSU
CAS No:140842-91-7
MF:C20H26N2O6S
MW:422.495244503021
MDL:MFCD00236833
CID:859767
PubChem ID:56777277
Update Time:2025-05-20

BOC-CYS(MBZL)-OSU Chemical and Physical Properties

Names and Identifiers

    • BOC-CYS(MBZL)-OSU
    • BOC-S-4-METHYLBENZYL-L-CYSTEINE N-HYDROXYSUCCINIMIDE ESTER
    • BOC-CYSTEINE(MBZL)-OSU
    • BOC-CYS(PMEBZL)-OSU
    • Boc-Cys(MeBzl)-ONSu
    • Boc-L-Cys(pMeBzl)-OSu
    • FD21289
    • MFCD00236833
    • (R)-2,5-Dioxopyrrolidin-1-yl2-((tert-butoxycarbonyl)amino)-3-((4-methylbenzyl)thio)propanoate
    • AS-49021
    • AKOS027250971
    • 140842-91-7
    • (2,5-dioxopyrrolidin-1-yl) (2R)-3-[(4-methylphenyl)methylsulfanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
    • (R)-2,5-Dioxopyrrolidin-1-yl 2-((tert-butoxycarbonyl)amino)-3-((4-methylbenzyl)thio)propanoate
    • S-140842-91-7
    • Boc-S-4-methylbenzyl-L-cysteineN-hydroxysuccinimide ester≥ 98% (HPLC)
    • MDL: MFCD00236833
    • Inchi: 1S/C20H26N2O6S/c1-13-5-7-14(8-6-13)11-29-12-15(21-19(26)27-20(2,3)4)18(25)28-22-16(23)9-10-17(22)24/h5-8,15H,9-12H2,1-4H3,(H,21,26)/t15-/m0/s1
    • InChI Key: JMTFQOBMHSNDOP-HNNXBMFYSA-N
    • SMILES: S(CC1C=CC(C)=CC=1)C[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 422.15100
  • Monoisotopic Mass: 422.15115773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.046 g/l) (25 º C),
  • PSA: 127.31000
  • LogP: 3.05750

BOC-CYS(MBZL)-OSU Pricemore >>

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Additional information on BOC-CYS(MBZL)-OSU

BOC-CYS(MBZL)-OSU: A Versatile Building Block in Peptide Synthesis and Chemical Biology

BOC-CYS(MBZL)-OSU (CAS No. 140842-91-7) is a highly versatile and valuable compound in the field of peptide synthesis and chemical biology. This compound, also known as Boc-Cys(Mbz)-OSu, is a protected cysteine derivative that plays a crucial role in the synthesis of complex peptides and proteins. The unique properties of BOC-CYS(MBZL)-OSU make it an essential reagent for researchers and chemists working in various areas, including drug discovery, bioconjugation, and materials science.

The chemical structure of BOC-CYS(MBZL)-OSU consists of a cysteine residue with a tert-butoxycarbonyl (Boc) protecting group on the amino group and a 4-methoxybenzyl (Mbz) protecting group on the thiol group. The N-hydroxysuccinimide (NHS) ester (OSu) at the carboxyl terminus facilitates efficient coupling reactions, making it an ideal choice for peptide synthesis. The combination of these protecting groups ensures that the cysteine residue remains stable during synthesis, allowing for precise control over the final product.

Recent advancements in chemical biology have highlighted the importance of BOC-CYS(MBZL)-OSU in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel peptide-based therapeutics. The researchers utilized BOC-CYS(MBZL)-OSU to synthesize a series of peptides with enhanced stability and bioavailability, which showed promising results in preclinical studies for treating neurodegenerative diseases.

In another study, published in Bioconjugate Chemistry, scientists explored the potential of BOC-CYS(MBZL)-OSU in bioconjugation reactions. The compound was used to attach targeting ligands to therapeutic proteins, enhancing their specificity and efficacy. The results indicated that the use of BOC-CYS(MBZL)-OSU significantly improved the therapeutic index of the conjugated proteins, making them more suitable for clinical applications.

The versatility of BOC-CYS(MBZL)-OSU extends beyond peptide synthesis and bioconjugation. In materials science, this compound has been utilized to create functionalized surfaces with specific biological properties. A recent publication in Advanced Materials described the use of BOC-CYS(MBZL)-OSU to modify surfaces for controlled drug release and cell adhesion studies. The modified surfaces exhibited excellent biocompatibility and were shown to enhance cell proliferation and differentiation, opening new avenues for tissue engineering and regenerative medicine.

The stability and reactivity of BOC-CYS(MBZL)-OSU make it an ideal choice for high-throughput screening (HTS) applications in drug discovery. In HTS assays, this compound can be used to rapidly synthesize large libraries of peptides or small molecules for screening against various biological targets. This approach has been successfully employed to identify lead compounds with potential therapeutic value, accelerating the drug development process.

In addition to its applications in research, BOC-CYS(MBZL)-OSU is also used in industrial settings for the production of pharmaceuticals and biologics. The compound's high purity and consistent quality ensure reliable performance in large-scale synthesis processes. Many leading pharmaceutical companies rely on this reagent for the production of key intermediates and final products, contributing to the development of innovative therapies.

The future prospects for BOC-CYS(MBZL)-OSU are promising, with ongoing research exploring new applications and improving existing methodologies. For example, recent studies have focused on optimizing the deprotection conditions for this compound to enhance its efficiency and reduce side reactions. These advancements are expected to further expand the utility of BOC-CYS(MBZL)-OSU in both academic and industrial settings.

In conclusion, BOC-CYS(MBZL)-OSU (CAS No. 140842-91-7) is a highly valuable reagent with a wide range of applications in peptide synthesis, chemical biology, bioconjugation, materials science, and drug discovery. Its unique properties make it an essential tool for researchers and chemists working on innovative projects aimed at advancing our understanding of biological systems and developing new therapeutic strategies.

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